End-Use Physical State: Liquid Consistency vs. Solid Tetrastearate
In a direct comparison of physical form, a defining and unambiguous feature of Pentaerythritol Tetraerucate is its liquid state at ambient conditions, a property confirmed in industrial patent literature where it is explicitly listed as a 'liquid' lubricant for magnetic media [1]. This stands in stark contrast to its fully saturated C18 analog, Pentaerythritol Tetrastearate (PETS, CAS 115-83-3), which is a hard, ivory-colored wax with a melting point of 60-66°C . The melting point of the target compound, while not explicitly reported, is logically below ambient temperature (20-25°C) based on its liquid state, representing a minimum melting point depression of over 40°C relative to PETS.
| Evidence Dimension | Physical State at 20-25°C |
|---|---|
| Target Compound Data | Liquid (free-flowing) |
| Comparator Or Baseline | Pentaerythritol Tetrastearate (PETS): Solid, melting point 60-66°C |
| Quantified Difference | Physical state transition from solid to liquid; melting point depressed by at least 40°C. |
| Conditions | Ambient laboratory/industrial temperature (20-25°C). |
Why This Matters
The liquid state directly eliminates the need for heated storage and handling systems, simplifies blending into liquid formulations, and is a prerequisite for many lubricant and emollient applications where a solid wax is functionally unusable.
- [1] Yamamoto, N., Ryoke, K., Tsuji, N., Higaki, Y., & Okamura, T. (1985). U.S. Patent No. 4,554,220. Washington, DC: U.S. Patent and Trademark Office. View Source
